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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081 Get Quote

A Technical Guide to 1,2-Dibromo-3,3-
dimethylbutane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,2-Dibromo-3,3-dimethylbutane (CAS No.

640-21-1), a halogenated hydrocarbon significant in organic synthesis. It serves as a valuable

intermediate and a model substrate for stereochemical and mechanistic studies due to its

unique structural features. This document outlines its chemical identity, physical properties, and

a detailed protocol for its synthesis.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 1,2-
dibromo-3,3-dimethylbutane.[1] Its structure is characterized by a butane backbone with two

bromine atoms on adjacent carbons (C1 and C2) and a bulky tert-butyl group at the C3

position.

Caption: 2D Structure of 1,2-Dibromo-3,3-dimethylbutane.

Physicochemical Properties
The key physical and chemical properties of 1,2-Dibromo-3,3-dimethylbutane are

summarized below. These data are essential for designing experimental setups, purification
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procedures, and for ensuring safe handling.

Property Value Reference

CAS Number 640-21-1 [1][2][3][4]

Molecular Formula C₆H₁₂Br₂ [1][3]

Molecular Weight 243.97 g/mol [1][3]

Boiling Point 73 °C at 3 mm Hg [2][4]

Density 1.61 g/mL at 25 °C [2][4]

Refractive Index (n²⁰/D) 1.5053 [2][4]

SMILES CC(C)(C)C(CBr)Br [1]
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[1]

Synthesis and Experimental Protocol
1,2-Dibromo-3,3-dimethylbutane is synthesized via the electrophilic addition of bromine (Br₂)

to the alkene 3,3-Dimethyl-1-butene.[3] The double bond of the alkene attacks the bromine

molecule, leading to the formation of a bromonium ion intermediate, which is subsequently

attacked by the bromide ion to yield the vicinal dibromide.

This protocol provides a representative methodology for the synthesis of 1,2-Dibromo-3,3-
dimethylbutane.

Materials and Reagents:

3,3-Dimethyl-1-butene

Liquid Bromine (Br₂)

Dichloromethane (CH₂Cl₂, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, charge a 250 mL round-bottom flask with 3,3-Dimethyl-1-

butene (1.0 eq) and dissolve it in anhydrous dichloromethane (approx. 2 M concentration).

Equip the flask with a magnetic stir bar and a dropping funnel. Cool the flask to 0 °C using an

ice bath.

Reagent Preparation: Prepare a solution of bromine (1.0 eq) in dichloromethane.

Addition of Bromine: Add the bromine solution dropwise to the stirred solution of the alkene

over 30-60 minutes. Maintain the temperature at 0 °C throughout the addition. The

characteristic reddish-brown color of bromine should disappear as it reacts. If the color

persists, the reaction is complete.

Quenching: Once the addition is complete and the reaction is stirred for an additional 15

minutes, quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution

to consume any unreacted bromine.

Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with saturated aqueous sodium bicarbonate solution and water.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure 1,2-
Dibromo-3,3-dimethylbutane.

Reaction Stage Workup & Purification

Dissolve 3,3-Dimethyl-1-butene
in CH2Cl2 Cool to 0°C Add Br2/CH2Cl2 solution

dropwise Stir at 0°C Quench with Na2S2O3 Wash with NaHCO3
and Water Dry with MgSO4 Concentrate Vacuum Distillation Pure 1,2-Dibromo-

3,3-dimethylbutane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1,2-Dibromo-3,3-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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